Cas no 80381-22-2 (1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide)

1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide structure
80381-22-2 structure
Product name:1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide
CAS No:80381-22-2
MF:C18H26INO2
MW:415.309
CID:1803401
PubChem ID:3062211

1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide
    • (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) 2-phenylbutanoate,iodide
    • 1-Methyl-3-[(2-phenylbutanoyl)oxy]-1-azabicyclo[2.2.2]octan-1-ium iodide
    • AKOS024418838
    • Quinuclidinium, 3-hydroxy-1-methyl-, iodide, 2-phenylbutyrate (ester)
    • DTXSID501001200
    • 80381-22-2
    • 3-Hydroxy-1-methyl-quinuclidinium iodide 2-phenylbutyrate (ester)
    • (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) 2-phenylbutanoate;iodide
    • Inchi: InChI=1S/C18H26NO2.HI/c1-3-16(14-7-5-4-6-8-14)18(20)21-17-13-19(2)11-9-15(17)10-12-19;/h4-8,15-17H,3,9-13H2,1-2H3;1H/q+1;/p-1
    • InChI Key: XMRJVBJUGDLPIJ-UHFFFAOYSA-M
    • SMILES: CCC(C1=CC=CC=C1)C(=O)OC2C[N+]3(CCC2CC3)C.[I-]

Computed Properties

  • Exact Mass: 415.10083g/mol
  • Monoisotopic Mass: 415.10083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 367
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

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